Cas no 1269376-55-7 (1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride)

• Product Name: 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride
• CAS No: 1269376-55-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD18483453
• CID: 4585047
• Update Time: 2025-07-22

1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride
• 1-Nicotinoylpiperidin-4-one hydrochloride

• MDL： MFCD18483453
• Inchi： 1S/C11H12N2O2.ClH/c14-10-3-6-13(7-4-10)11(15)9-2-1-5-12-8-9;/h1-2,5,8H,3-4,6-7H2;1H
• InChI Key： KKTBGMPFTLISOG-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(N1CCC(=O)CC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride

Introduction to 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride (CAS No. 1269376-55-7)

1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride (CAS No. 1269376-55-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a pyridine moiety and a piperidinone core, exhibits unique structural and functional properties that make it a promising candidate for various biological applications. The hydrochloride salt form enhances its solubility and stability, making it more amenable for use in biochemical assays and drug formulation processes.

The pyridine ring in 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride is a key pharmacophore that interacts with biological targets, such as enzymes and receptors, thereby modulating cellular processes. This structural feature has been extensively studied in the development of small-molecule inhibitors and activators. Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing a wide range of therapeutic challenges, including neurological disorders and inflammatory conditions.

The piperidinone scaffold in this compound contributes to its binding affinity and selectivity towards specific biological targets. Piperidinone derivatives are known for their ability to interfere with key metabolic pathways, making them valuable in the design of novel therapeutic agents. In particular, the 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride structure has been investigated for its potential role in inhibiting enzymes involved in cancer progression and neurodegenerative diseases.

Recent studies have demonstrated the compound's efficacy in preclinical models, where it exhibited promising antitumor and anti-inflammatory properties. The hydrochloride form of the compound ensures better pharmacokinetic profiles, including improved absorption and bioavailability. This makes it an attractive candidate for further clinical development. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize the structure-activity relationships (SAR) of this compound, leading to more refined derivatives with enhanced potency and reduced side effects.

The synthesis of 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of green chemistry principles has also been explored to minimize environmental impact while maintaining high efficiency in production.

In the context of drug discovery, 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride represents a significant advancement in the development of targeted therapies. Its unique combination of structural features allows for precise modulation of biological pathways, which is crucial for treating complex diseases. The compound's potential applications extend to areas such as pain management, where its ability to interact with neurotransmitter systems could lead to novel analgesic agents.

Furthermore, the versatility of pyridine derivatives like 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride has opened new avenues in biomarker discovery and diagnostic tools. Researchers are exploring its utility in developing sensitive assays for detecting disease biomarkers, which could aid in early diagnosis and personalized medicine approaches. The compound's stability under various conditions makes it suitable for industrial-scale production, ensuring consistent quality for pharmaceutical applications.

The regulatory landscape for novel chemical entities like 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride is stringent but well-established, providing a clear pathway for clinical trials and market approval. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into clinical candidates. This interdisciplinary approach has been instrumental in bringing innovative therapies to patients worldwide.

Looking ahead, the future prospects for 1-(3-pyridinylcarbonyl)-4-piperidinone hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems and combination therapies could further enhance its efficacy. As our understanding of biological mechanisms continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs across various disease domains.